10.1039/D0CC03498C | Tuning the properties of atomically precise gold nanoclusters for biolabeling and drug delivery†

Tuning the properties of atomically precise gold nanoclusters for biolabeling and drug delivery†

Chemical Communications Pub Date: 2020-06-23 DOI: 10.1039/D0CC03498C

Abstract

A structure-determined gold-levonorgestrel nanocluster, Au₁₀(C₂₁H₂₇O₂)₁₀ (Au₁₀NC), has been obtained via solvent induced crystal transformation from Au₈(C₂₁H₂₇O₂)₈ (Au₈NC), accompanied by a fluorescence color change from green to yellow. A cationic polymer, poly(allylamine hydrochloride) (PAH), was chosen to assemble with Au₁₀NC to prepare monodisperse and stable particles (Au₁₀NC-PAH) with an increased quantum yield of 49.8%. The as-fabricated Au₁₀NC-PAH realized effective antibody-mediated actin imaging and sustained drug release.

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Journal Name：Chemical Communications

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